Cas no 197794-83-5 (TFLLR-NH2)

TFLLR-NH2 Properties

Names and Identifiers

• L-Argininamide,L-threonyl-L-phenylalanyl-L-leucyl-L-leucyl-
• (Thr¹)-PAR-1 (1-5) amide (human)
• H-THR-PHE-LEU-LEU-ARG-NH2
• TFLLRamide, (Thr1)-TRAP-5 amide, (Thr1)-PAR-1 (1-5) amide (human)
• TFLLR-NH2
• PAR-1-AP
• REF DUPL: H-Thr-Phe-Leu-Leu-Arg-NH2
• TFLLR-AMIDE
• THR-PHE-LEU-LEU-ARG-NH2
• (Thr1)-TRAP-5 amide
• HYBRIDE HUMAN-XENOPE
• THROMBIN RECEPTOR (PAR-1), HYBRIDE HUMAN-XENOPE
• TFLLR-NH2 Protease-Activated Receptor 1 (PAR1) Agonist
• HB2921
• (2S)-N-[(2S)-1-[[(2S)-1-amino-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]-2-[[(2S)-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]-3-phenylpropanoyl]amino]-4-methylpentanamide
• AS-76215
• PEPTIDE1{T.F.L.L.R.[am]}$$$$
• GTPL3742
• CS-6494
• l-threonyl-l-phenylalanyl-l-leucyl-l-leucyl-l-argininamide
• L-Argininamide, L-threonyl-L-phenylalanyl-L-leucyl-L-leucyl-
• TFLLR (modifications: C-terminal amide)
• AKOS024456615
• Thr-Phe-Leu-Leu-Arg-amide
• PAR1-AP
• CHEMBL4065100
• HY-P0226
• 197794-83-5
• AC-32571
• TFLLR-NH2(2TFA)
• (Thr1)-PAR-1 (1-5) amide (human) trifluoroacetate salt
• DA-48902
• (2S)-2-[(2S)-2-[(2S,3R)-2-amino-3-hydroxybutanamido]-3-phenylpropanamido]-N-[(1S)-1-{[(1S)-4-carbamimidamido-1-carbamoylbutyl]carbamoyl}-3-methylbutyl]-4-methylpentanamide
• +Expand

• InChIKey： ANAMCEKSRDPIPX-GFGQVAFXSA-N
• Inchi： InChI=1S/C31H53N9O6/c1-17(2)14-22(27(43)37-21(26(33)42)12-9-13-36-31(34)35)38-28(44)23(15-18(3)4)39-29(45)24(16-20-10-7-6-8-11-20)40-30(46)25(32)19(5)41/h6-8,10-11,17-19,21-25,41H,9,12-16,32H2,1-5H3,(H2,33,42)(H,37,43)(H,38,44)(H,39,45)(H,40,46)(H4,34,35,36)/t19-,21+,22+,23+,24+,25+/m1/s1
• SMILES： CC(C[C@H](NC([C@@H](NC([C@@H](NC([C@@H](N)[C@H](O)C)=O)CC1=CC=CC=C1)=O)CC(C)C)=O)C(N[C@H](C(N)=O)CCCNC(N)=N)=O)C

Computed Properties

• Exact Mass: 647.41200
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 25
• Monoisotopic Mass: 647.41188044g/mol
• Heavy Atom Count: 46
• Complexity: 345
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 270Ų

Experimental Properties

• LogP: 2.87230
• PSA: 267.64000